N-(3,4-dimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide
• InChI: InChI=1S/C18H20N2O3/c1-22-16-8-7-15(11-17(16)23-2)19-18(21)20-10-9-13-5-3-4-6-14(13)12-20/h3-8,11H,9-10,12H2,1-2H3,(H,19,21)
• InChI Key: RNTRIHXDCDUVDE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)N2CCC3=CC=CC=C3C2)OC
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• Solubility: >46.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3,4-dimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide, also known as DIMEB, is a compound that belongs to the class of isoquinolinecarboxamides. It has been widely studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes that are involved in the growth and survival of cancer cells. It may also act by modulating the activity of certain neurotransmitters that are involved in cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, this compound has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3,4-dimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide is its ability to inhibit the growth of cancer cells in vitro and in vivo. It also has neuroprotective and anti-inflammatory effects, which make it a potential candidate for the treatment of neurodegenerative diseases. However, one of the limitations of this compound is its poor solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(3,4-dimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide. One area of research could be to investigate the potential of this compound as a therapeutic agent for the treatment of cancer and neurodegenerative diseases. Another area of research could be to develop new synthesis methods for this compound that improve its solubility and bioavailability. Additionally, further studies could be conducted to elucidate the mechanism of action of this compound and to identify its molecular targets.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide involves the reaction of 3,4-dimethoxyphenylacetic acid and 1,2,3,4-tetrahydroisoquinoline in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction is carried out in a solvent such as dichloromethane or tetrahydrofuran under reflux conditions. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been extensively studied for its various scientific research applications. It has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease. Additionally, this compound has been found to have anti-inflammatory and analgesic effects.